5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline

• IUPAC Name: 5-bromo-N-(cyclohexylmethyl)-2-iodoaniline
• InChI: InChI=1S/C13H17BrIN/c14-11-6-7-12(15)13(8-11)16-9-10-4-2-1-3-5-10/h6-8,10,16H,1-5,9H2
• InChI Key: ZXTMEOWWHVXDNS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC2=C(C=CC(=C2)Br)I
• Molecular Formula: C13H17BrIN
• Molecular Weight: 394.09 g/mol

Description

5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline is an organic compound that belongs to the class of anilines It is characterized by the presence of bromine and iodine atoms attached to the benzene ring, along with a cyclohexylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline typically involves the following steps:

N-Alkylation: The cyclohexylmethyl group can be introduced through an N-alkylation reaction using cyclohexylmethyl chloride and a base such as sodium hydride (NaH) or potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production of 5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline can undergo various types of chemical reactions, including:

Substitution Reactions: Both the bromine and iodine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: The presence of halogen atoms makes it suitable for coupling reactions such as Suzuki or Heck coupling.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for nucleophilic substitution.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

Substitution: Products with different functional groups replacing the halogen atoms.

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of amines or other reduced derivatives.

Scientific Research Applications

5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline involves its interaction with specific molecular targets. The presence of halogen atoms can enhance its binding affinity to certain enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-Bromo-2-iodoaniline: Lacks the cyclohexylmethyl group, making it less hydrophobic.

N-(Cyclohexylmethyl)-2-iodoaniline: Lacks the bromine atom, which may affect its reactivity and binding properties.

5-Bromo-N-(cyclohexylmethyl)-aniline: Lacks the iodine atom, which may influence its chemical behavior.

Uniqueness

5-Bromo-N-(cyclohexylmethyl)-2-iodoaniline is unique due to the presence of both bromine and iodine atoms along with the cyclohexylmethyl group